Cas no 2413869-35-7 (tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-yl}carbamate)

• Product Name: tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-yl}carbamate
• CAS No: 2413869-35-7
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 5674970
• PubChem ID: 165768575
• Update Time: 2025-05-19

tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-[1-(hydroxymethyl)cyclopropyl]-1,2-oxazol-5-yl}carbamate
• 2413869-35-7
• EN300-26666036
• tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-yl}carbamate

• Inchi： 1S/C12H18N2O4/c1-11(2,3)17-10(16)13-9-6-8(14-18-9)12(7-15)4-5-12/h6,15H,4-5,7H2,1-3H3,(H,13,16)
• InChI Key： CZCIDSKCKUYTHU-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(NC(=O)OC(C)(C)C)ON=2)CC1

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-yl}carbamate

Introduction to Tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-yl}carbamate (CAS No. 2413869-35-7)

Tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-yl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2413869-35-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxazol derivatives, which are known for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly its cyclopropyl and hydroxymethyl substituents, contribute to its unique chemical properties and potential applications in drug development.

The structure of tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-yl}carbamate incorporates a carbamate functional group linked to a cyclopropyl ring substituted with a hydroxymethyl group. This configuration is strategically designed to enhance interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The presence of the tert-butyl group provides steric hindrance, which can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

Recent advancements in the field of drug discovery have highlighted the importance of oxazol derivatives due to their ability to modulate various biological pathways. The oxazole ring itself is a heterocyclic scaffold that exhibits significant pharmacological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of the oxazole ring in tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-yl}carbamate enhances its potential as a pharmacophore, enabling targeted interactions with therapeutic targets.

In the context of bioorganic synthesis, this compound serves as a valuable intermediate for the development of novel therapeutic agents. The combination of the cyclopropyl and hydroxymethyl groups introduces unique reactivity patterns that can be exploited in synthetic transformations. For instance, the hydroxymethyl group can participate in nucleophilic addition reactions, while the cyclopropyl ring offers stability against certain types of chemical degradation. These features make tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-yl}carbamate a versatile building block in the synthesis of more complex molecules.

Current research in medicinal chemistry has demonstrated that modifications to heterocyclic compounds can significantly alter their biological activity. The tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-yl}carbamate structure has been investigated for its potential as an inhibitor or modulator of enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases or other enzymes relevant to cancer biology. These findings underscore the importance of exploring structurally diverse derivatives as part of drug discovery efforts.

The synthesis of tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-yl}carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the oxazole ring, introduction of the cyclopropyl and hydroxymethyl substituents, and finally, carbamate functionalization with the tert-butyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The pharmaceutical industry continues to seek novel compounds with improved pharmacokinetic profiles and reduced side effects. The structural features of tert-butyl N-{3-1-(hydroxymethyl)cyclopropyl-1,2-oxazol-5-y l}carbamate, including its heterocyclic core and functional groups, make it an attractive candidate for further development. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential therapeutic value of this compound and its derivatives.

In conclusion,tert-butyl N-{3 - 1-(hydroxymethyl)cycloprop yl - 1 , 2 - ox az ol - 5 - y l } carbamate (CAS No . 24 13869 - 35 - 7) represents an exciting opportunity for innovation in drug discovery . Its unique structural composition , coupled with recent advances i n synthetic chemistry and pharmacological research , positions it as a promising candidate for future therapeutic applications . Continued investigation into this compound will likely yield valuable insights into its mechanisms of action and potential clinical utility . p >